molecular formula C12H15BrN2O B8681075 N-[(4-bromophenyl)methyl]-1-pyrrolidinecarboxamide

N-[(4-bromophenyl)methyl]-1-pyrrolidinecarboxamide

Cat. No.: B8681075
M. Wt: 283.16 g/mol
InChI Key: DLJSWHCOEAFJCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[(4-bromophenyl)methyl]-1-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C12H15BrN2O and its molecular weight is 283.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15BrN2O

Molecular Weight

283.16 g/mol

IUPAC Name

N-[(4-bromophenyl)methyl]pyrrolidine-1-carboxamide

InChI

InChI=1S/C12H15BrN2O/c13-11-5-3-10(4-6-11)9-14-12(16)15-7-1-2-8-15/h3-6H,1-2,7-9H2,(H,14,16)

InChI Key

DLJSWHCOEAFJCM-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)C(=O)NCC2=CC=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-bromobenzylisocyanate (408 mg, 1.92 mmol) in acetonitrile (15 ml) was treated with triethylamine (390 mg, 3.86 mmol) followed by pyrrolidine (137 mg, 1.93 mmol) at room temperature with stirring under argon. The reaction was stirred at 20° C. for 30 minutes and then partitioned between ethyl acetate (10 ml) and water (20 ml). The organic layer was dried over sodium sulphate and evaporated under reduced pressure to give the title compound as a colourless solid (542 mg, 99%).
Quantity
408 mg
Type
reactant
Reaction Step One
Quantity
390 mg
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
137 mg
Type
reactant
Reaction Step Two
Yield
99%

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